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Compound of Interest |

N,N-Dimethyl-2,4-dinitro-1-
Compound Name:

naphthalenamine
CAS No.: 39139-79-2
Cat. No.: B589120

Get Quote

A Note to the Reader: The initial request specified "N,N-Dimethyl-2,4-dinitro-1-
naphthalenamine.” However, extensive database searches did not yield a registered CAS
number or significant technical data for this specific dinitro-substituted compound. It is possible
that this is a rare, novel, or unstable molecule. This guide will instead focus on the well-
characterized and widely utilized parent compound, N,N-Dimethyl-1-naphthalenamine (CAS
No. 86-56-6), a key aromatic amine with significant applications in chemical analysis and
synthesis. The principles and data presented here will serve as a foundational reference for
professionals working with naphthalenamine derivatives.

Introduction and Core Concepts

N,N-Dimethyl-1-naphthalenamine is a tertiary aromatic amine derived from 1-naphthylamine by
the substitution of the two amine hydrogens with methyl groups.[1][2] This structural
modification has profound implications for its chemical reactivity and utility. The dimethylamino
group is a strong electron-donating group, which activates the naphthalene ring system
towards electrophilic substitution. Its primary application lies in analytical chemistry, particularly
in the Griess test for the detection of nitrites.[1][2]
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Physicochemical Properties and Identifiers

A comprehensive understanding of a compound's physical and chemical properties is
paramount for its safe and effective use in a laboratory setting.

Property Value Source
CAS Number 86-56-6 [11[3]1[41[5]
Molecular Formula C12H13N [11[31[5]
Molecular Weight 171.24 g/mol [3]
Appearance C.:Ieér to slight yellow or brown 4]

liquid
Odor Aromatic [41[6]
Density 1.042 g/cm3 at 25 °C [1]
Boiling Point 139-140 °C at 13 mmHg [1][6]
Flash Point 113 °C [3]

B Insoluble in water; Soluble in
Solubility [31[6]
alcohol and ether

Refractive Index 1.6210t0 1.6230 at 20 °C [31[6]

Other Identifiers:

IUPAC Name: N,N-dimethylnaphthalen-1-amine[4]

Synonyms: 1-Dimethylaminonaphthalene, DMNA[3][7]

EC Number: 201-682-4[4]

PubChem CID: 6848]3][4]

Synthesis and Purification
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The synthesis of N,N-dimethyl-1-naphthalenamine is typically achieved through the methylation
of 1-naphthylamine. While specific laboratory-scale and industrial processes may vary, a
common conceptual pathway involves reductive amination.

Reducing Agent
(e.g., Formic Acid)
Formaldehyde
1-Naphthylamine + Formaldehyde > (|Ir:1:¢la?::1121d:§t23) + Reducing Agent,, N,N-Dimethyl-1-naphthalenamine

Click to download full resolution via product page

Caption: Eschweiler-Clarke reaction pathway for the synthesis of N,N-Dimethyl-1-
naphthalenamine.

Purification of the final product is typically achieved through vacuum distillation.[6] The
progress of the reaction and the purity of the final product can be monitored using thin-layer
chromatography (TLC) and gas chromatography (GC).[8][9]

Analytical Applications: The Griess Test

The most prominent application of N,N-Dimethyl-1-naphthalenamine is as a reagent in the
Griess test for the colorimetric determination of nitrite ions.[1][2][9] This test is of critical
importance in various fields, including clinical diagnostics, food safety, and environmental
monitoring.

The underlying chemistry of the Griess test involves a two-step diazotization-coupling reaction:

o Diazotization: In an acidic medium, nitrite ions (NO2") react with sulfanilic acid to form a
diazonium salt.
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e Azo Coupling: The diazonium salt then couples with N,N-Dimethyl-1-naphthalenamine to
form a highly colored red azo dye.[1][2][9] The intensity of the red color is directly
proportional to the concentration of nitrite in the sample, which can be quantified
spectrophotometrically.

Griess Reagents

Sulfanilic Acid N,N-Dimethyl-1-naphthalenamine Sample containing Nitrite (NO27)

i Sulfanilic Acid (in acid)
A\

(Diazonium Salt FormatiorD

N,N-Dimethyl-1-naphthalenamine

Red Azo Dye Formation

[Spectrophotometric Analysisj

Click to download full resolution via product page
Caption: Workflow for nitrite detection using the Griess test.

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when handling N,N-
Dimethyl-1-naphthalenamine.

Hazard ldentification:

o Harmful if swallowed.[10][11]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://en.wikipedia.org/wiki/N,N-Dimethyl-1-naphthylamine
https://www.researchgate.net/post/Substitute-for-N-N-Dimethyl-1-naphthylamine
https://www.sigmaaldrich.com/AT/de/product/sial/d4011
https://www.benchchem.com/product/b589120/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-n-dimethyl-1-naphthalenamine
https://www.fishersci.com/store/msds?partNumber=AA36438&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/N-N-Dimethyl-1-naphthylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Causes skin and serious eye irritation.[3][11]

May cause respiratory irritation.[3][11]

Toxic to aquatic life with long-lasting effects.[3][10]

It is also listed as a cancer suspect agent.[12]

Handling and Storage:

Use in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat.[12][13]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[12][14]

o Keep containers tightly closed and protect from air and moisture.[12][14]

e Wash hands thoroughly after handling.[12][13]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[12]

Skin: Wash off with soap and plenty of water.[10][11]

Ingestion: If swallowed, call a poison control center or doctor immediately.[10][11]

Inhalation: Move the person to fresh air.[10][11]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of N,N-Dimethyl-1-
naphthalenamine. Key spectral features can be found in public databases such as the NIST
WebBook and PubChem.[4][5] Available data includes:

e Infrared (IR) Spectrum: Shows characteristic peaks for aromatic C-H stretching, C=C ring
stretching, and C-N stretching.[5]
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e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to its molecular weight.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectra provide
detailed information about the structure of the molecule.[4]

Conclusion

N,N-Dimethyl-1-naphthalenamine is a versatile and important chemical reagent, particularly in
the field of analytical chemistry. Its utility in the highly sensitive Griess test for nitrite detection
underscores its significance. A thorough understanding of its physicochemical properties,
synthesis, and safe handling procedures is essential for researchers and professionals in the
chemical and biomedical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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